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Compound of Interest

Compound Name: (2,3-Dichloro-benzyl)-ethyl-amine

CAS No.: 893586-26-0

Cat. No.: B2405578

Get Quote

Executive Summary & Chemical Identity
Effective disposal of (2,3-Dichloro-benzyl)-ethyl-amine requires strict adherence to protocols

governing halogenated organic bases.[1][2][3] Unlike simple amines, the presence of the

dichlorobenzyl moiety mandates segregation into halogenated waste streams to prevent the

formation of toxic dioxins during improper incineration and to comply with EPA RCRA

regulations regarding halogenated solvents and aromatics.[3]
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Parameter Technical Detail

Chemical Name (2,3-Dichloro-benzyl)-ethyl-amine

CAS Number 893586-26-0

Molecular Formula C₉H₁₁Cl₂N

Functional Class Halogenated Secondary Amine

Acidity/Basicity Basic (Secondary Amine)

Hazards Corrosive (Skin/Eye), Aquatic Toxicity, Irritant

RCRA Waste Class D002 (Corrosive), Halogenated Organic

Hazard Assessment & Segregation Logic
The disposal strategy is dictated by two critical chemical properties: basicity and halogenation.

Incompatibility Risk (The "Why"): As a secondary amine, this compound reacts

exothermically with acids and acid chlorides. Never dispose of this amine in the same

container as acidic waste (e.g., waste HCl or H₂SO₄).[3] The resulting heat evolution can

pressurize containers, leading to rupture.[3]

Halogenation Requirement: The chlorine atoms on the benzene ring require the waste to be

incinerated at higher temperatures to ensure complete destruction. It must be segregated

from non-halogenated solvents (like acetone or ethanol) to avoid contaminating cheaper

waste streams.

Disposal Decision Matrix
The following logic flow dictates the operational procedure for your specific sample state.
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Waste Generation:
(2,3-Dichloro-benzyl)-ethyl-amine

Determine Physical State

Solid (Salt/Powder) Liquid (Free Base/Solution)

Stream A: Solid Hazardous Waste
(Double Bagged)

Pack in HDPE

Check Solvent Matrix

Stream B: Halogenated Solvent Waste
(High BTU Incineration)

Contains Halogens

Do NOT Use Non-Halogenated Stream
(Segregation Violation)

Incorrect Path

Click to download full resolution via product page

Figure 1: Decision tree for segregating halogenated amine waste. Note the strict prohibition of

non-halogenated streams.

Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Stabilization
Before moving the chemical to the central waste area, ensure it is stable.[3]

For Pure Liquids: Ensure the container is rated for corrosives (Glass or HDPE). Do not use

metal containers (aluminum/zinc), as amines can corrode them, evolving hydrogen gas.[3]

For Solutions: If the amine is dissolved in a solvent (e.g., DCM or Methanol), the entire

mixture defaults to Halogenated Solvent Waste.[3]
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Phase 2: Packaging & Labeling
Follow strict "Lab Pack" procedures to ensure compliance with DOT and EPA regulations.

Select Container: Use a wide-mouth HDPE jar or a safety-coated glass bottle.[1][2]

Labeling: Affix a hazardous waste label.

Constituents: Write "(2,3-Dichloro-benzyl)-ethyl-amine" clearly. Do not use

abbreviations.

Hazards: Check "Corrosive" and "Toxic".[4]

PH Check: If the waste is an aqueous solution, verify pH. If pH > 12.5, it is RCRA Hazardous

Waste code D002.[3]

Phase 3: Transfer to Central Accumulation Area[2]
Segregation: Place the container in the Halogenated Waste secondary containment tray.

Distance: Keep at least 3 feet of separation from Acid Waste containers to prevent accidental

mixing during a seismic event or spill.

Spill Contingency & Emergency Response
In the event of a spill, immediate action is required to prevent respiratory exposure and drain

contamination.[3][4][5]

Spill Response Workflow

1. Alert & Evacuate
(Vapors are Irritating)

2. Don PPE
(Nitrile Gloves, Goggles, Lab Coat)

3. Containment
(Dyke with Absorbent Socks)

4. Absorption
(Use Vermiculite/Clay - NO Paper)

5. Decontamination
(Wash area with mild soap/water)

6. Disposal
(Treat debris as Solid Haz Waste)

Click to download full resolution via product page

Figure 2: Emergency response sequence.[1][2] Note: Do not use paper towels or sawdust for

amine spills as they can react; use inert clay or vermiculite.[2]
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Critical Note on Absorbents: Use inert absorbents (Vermiculite, Diatomaceous Earth, or Sand).

[3] Avoid using sawdust or paper towels for concentrated amine spills, as the heat of reaction

can theoretically cause charring or ignition.[3]

Regulatory Compliance & Verification
This protocol aligns with federal and standard laboratory safety regulations.

EPA RCRA Status: While not explicitly P-listed or U-listed by specific CAS, this compound

falls under Characteristic Waste (Corrosivity - D002) if liquid/aqueous with pH > 12.5, and

must be treated as Halogenated due to the dichlorobenzyl group [1].[1][2][3]

Sewer Disposal:Strictly Prohibited. Chlorinated aromatics are toxic to aquatic life and can

disrupt municipal water treatment bacteria [2].

Drain Disposal:Strictly Prohibited.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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